Cas no 899740-89-7 (N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 899740-89-7
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5486326
• Update Time: 2025-07-18

N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19N3O4/c1-14-8-9-15(2)19(11-14)22-20(25)18-7-4-10-23(21(18)26)13-16-5-3-6-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key： XCCPKFRCMDLPPW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC(C)=CC=C1C)=O

Additional information on N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899740-89-7)

N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899740-89-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and features a unique structural arrangement that includes a nitrophenyl group and a dimethylphenyl moiety. The intricate structure of this compound has led to extensive research into its biological activities and potential uses in various medical conditions.

The pyridine core in N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a key feature that contributes to its pharmacological properties. Pyridine derivatives are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the nitrophenyl group further enhances the compound's reactivity and can influence its interactions with biological targets. Additionally, the dimethylphenyl moiety adds steric bulk and can affect the compound's solubility and metabolic stability.

Recent studies have focused on the potential of N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide as an anti-inflammatory agent. In vitro experiments have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary research has explored the anticancer properties of N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide. In cell line studies, it has demonstrated cytotoxic activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These results are promising and warrant further investigation in preclinical models.

The pharmacokinetic profile of N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is another area of interest. Studies have shown that it has moderate oral bioavailability and a reasonable half-life, which are favorable characteristics for a potential drug candidate. However, further optimization may be necessary to improve its pharmacokinetic properties for clinical use.

In terms of safety and toxicity, initial assessments indicate that N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is generally well-tolerated at therapeutic doses. However, more comprehensive toxicological studies are required to fully evaluate its safety profile before advancing to clinical trials.

The synthesis of N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate carboxylic acid derivatives with substituted anilines followed by cyclization reactions to form the pyridine ring. The presence of functional groups such as the nitro group can complicate the synthesis process but also provides opportunities for structural modifications to optimize biological activity.

One of the key challenges in the development of N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is ensuring its stability under various conditions. Stability studies have shown that the compound is stable under standard storage conditions but may degrade under extreme pH or temperature conditions. Therefore, appropriate formulation strategies are necessary to maintain its integrity during storage and administration.

In conclusion, N-(2,5-dimethylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 899740-89-7) is a promising compound with potential applications in anti-inflammatory and anticancer therapy. Its unique structural features contribute to its biological activities, making it an interesting target for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract attention from researchers and pharmaceutical companies alike.